Isoproterenol tartrate, (-)-

• CAS No.: 54750-10-6
• Product Name: Isoproterenol tartrate, (-)-
• Molecular Formula: C15H23NO9
• Molecular Weight: 361.34 g/mol
• IUPAC Name: (2R,3R)-2,3-dihydroxybutanedioic acid;4-[(1R)-1-hydroxy-2-(propan-2-ylamino)ethyl]benzene-1,2-diol
• Standard InChI: InChI=1S/C11H17NO3.C4H6O6/c1-7(2)12-6-11(15)8-3-4-9(13)10(14)5-8;5-1(3(7)8)2(6)4(9)10/h3-5,7,11-15H,6H2,1-2H3;1-2,5-6H,(H,7,8)(H,9,10)/t11-;1-,2-/m01/s1
• Standard InChIKey: LBOPECYONBDFEM-MBANBULQSA-N
• Isomeric SMILES: CC(C)NC[C@@H](C1=CC(=C(C=C1)O)O)O.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O
• SMILES: CC(C)NCC(C1=CC(=C(C=C1)O)O)O.C(C(C(=O)O)O)(C(=O)O)O
• Canonical SMILES: CC(C)NCC(C1=CC(=C(C=C1)O)O)O.C(C(C(=O)O)O)(C(=O)O)O
• Appearance: Solid powder
• Description: Isoproterenol tartrate, (-)- is a β-Adrenoceptor agonist; increases cytosolic cAMP.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Isoproterenol tartrate, (-)-; Isolevin; Isoproterenol D-bitartrate, L-; L-Isoproterenol D-bitartrate
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• PubChem Compound: 24834572
• Last Modified: Nov 11 2021